(2,4-Dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate

• IUPAC Name: (2,4-dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate
• InChI: InChI=1S/C14H19Cl2NO3S/c1-11-4-2-3-7-17(11)8-9-21(18,19)20-14-6-5-12(15)10-13(14)16/h5-6,10-11H,2-4,7-9H2,1H3
• InChI Key: YHHSKMXBWODITL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CCS(=O)(=O)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H19Cl2NO3S
• Molecular Weight: 352.3 g/mol

Description

The compound with the identifier “(2,4-Dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate” is a chemical entity listed in the PubChem database

Chemical Reactions Analysis

(2,4-Dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the substitution of functional groups. The major products formed from these reactions depend on the specific reagents and conditions used. For instance, the compound may react with aldehydes or amines to form derivatives with different functional groups .

Scientific Research Applications

(2,4-Dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate has a wide range of scientific research applications. In chemistry, it can be used as a reagent for synthesizing other compounds. In biology and medicine, it may be used in the development of therapeutic agents or as a tool for studying biological processes. In industry, the compound could be utilized in the production of materials with specific properties .

Mechanism of Action

The mechanism of action of (2,4-Dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes and physiological responses. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

(2,4-Dichlorophenyl) 2-(2-methylpiperidin-1-yl)ethanesulfonate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. For example, compounds with similar molecular frameworks or those that undergo similar types of reactions can be considered. The comparison can help identify the distinct properties and potential advantages of this compound over other compounds .